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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aldicarb sulfoxide is a carbamate pesticide and a major metabolite of aldicarb, a potent

cholinesterase inhibitor.[1] Understanding its chemical and physical properties is crucial for

toxicological studies, environmental monitoring, and the development of potential therapeutic

agents. This guide provides a comprehensive overview of aldicarb sulfoxide's core chemical

properties, experimental protocols for its analysis, and visualizations of its metabolic and

inhibitory pathways.

Core Chemical and Physical Properties
Aldicarb sulfoxide is a crystalline solid.[2] Key quantitative data regarding its chemical and

physical properties are summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₁₄N₂O₃S [3][4]

Molecular Weight 206.27 g/mol [3]

CAS Number 1646-87-3

Melting Point 100-104 °C

Boiling Point Decomposes above 100 °C

Decomposition Temperature ~150 °C (100% weight loss)

Water Solubility 28000 mg/L (at 20 °C, pH 7)

Log P (Octanol-Water Partition

Coefficient)
-0.2

Signaling and Metabolic Pathways
Aldicarb sulfoxide's primary mechanism of toxicity is the inhibition of acetylcholinesterase

(AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine. This

inhibition leads to an accumulation of acetylcholine at the synaptic cleft, resulting in

overstimulation of cholinergic receptors.

Metabolic Pathway of Aldicarb
Aldicarb is metabolized in biological systems and the environment through oxidation. The initial

step is the oxidation of the sulfur atom to form aldicarb sulfoxide, which is subsequently

oxidized to the less toxic aldicarb sulfone.
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Metabolic conversion of aldicarb to its sulfoxide and sulfone metabolites.

Mechanism of Cholinesterase Inhibition
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Carbamates like aldicarb sulfoxide act as pseudo-irreversible inhibitors of

acetylcholinesterase. The carbamate binds to the active site of the enzyme, and the carbamoyl

group is transferred to a serine residue, rendering the enzyme inactive. This carbamylated

enzyme is more stable than the acetylated enzyme formed during normal acetylcholine

hydrolysis, leading to a prolonged inhibition.
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Inhibition of acetylcholinesterase by aldicarb sulfoxide.

Experimental Protocols
Accurate quantification of aldicarb sulfoxide is essential for research and regulatory purposes.

Several analytical methods are available, with High-Performance Liquid Chromatography

(HPLC) coupled with various detectors being the most common.
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Analysis of Aldicarb Sulfoxide in Water by HPLC-UV
This protocol is suitable for the determination of aldicarb sulfoxide in water samples.

Instrumentation:

High-Performance Liquid Chromatograph with a UV detector.

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

Acetonitrile (HPLC grade).

Water (HPLC grade).

Aldicarb sulfoxide reference standard.

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.2 mL/min.

Column Temperature: 40°C.

Injection Volume: 20 µL.

Detection: UV at 210 nm.

Procedure:

Prepare a series of standard solutions of aldicarb sulfoxide in the mobile phase.

Filter water samples through a 0.45 µm filter to remove particulate matter.

Inject the standards and samples onto the HPLC system.
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Quantify the aldicarb sulfoxide concentration in the samples by comparing the peak areas

with the calibration curve generated from the standards.

Analysis of Aldicarb Sulfoxide in Fruits and Vegetables
by LC-MS/MS
This method provides high sensitivity and selectivity for the analysis of aldicarb sulfoxide in

complex food matrices.

Instrumentation:

Liquid Chromatograph coupled to a tandem Mass Spectrometer (LC-MS/MS).

C18 reversed-phase column.

Sample Preparation:

Extraction: Homogenize the sample with methanol.

Liquid-Liquid Extraction: Partition the methanolic extract with an appropriate organic solvent.

Solid-Phase Extraction (SPE) Clean-up: Pass the extract through an SPE cartridge to

remove interfering substances.

LC-MS/MS Conditions:

Ionization Mode: Positive electrospray ionization (ESI+).

Monitoring Mode: Multiple Reaction Monitoring (MRM).

Workflow for Sample Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1666835?utm_src=pdf-body
https://www.benchchem.com/product/b1666835?utm_src=pdf-body
https://www.benchchem.com/product/b1666835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fruit/Vegetable Sample

Homogenization in Methanol

Liquid-Liquid Extraction

Solid-Phase Extraction (SPE)

LC-MS/MS Analysis

Click to download full resolution via product page

Workflow for the analysis of aldicarb sulfoxide in food matrices.

Conclusion
This technical guide provides a detailed overview of the core chemical properties of aldicarb
sulfoxide, its metabolic and inhibitory pathways, and robust analytical methodologies for its

quantification. The presented data and protocols are intended to support researchers,

scientists, and drug development professionals in their work with this important compound. The

provided visualizations offer a clear understanding of the complex biological processes

involving aldicarb sulfoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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